Cas no 393824-79-8 (N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393824-79-8
• MF: C₁₈H₂₂FN₃S
• MW: 331.450786113739
• CID: 6168540
• PubChem ID: 3596783
• Update Time: 2025-07-23

N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• 393824-79-8
• AKOS021622458
• N-butyl-1-(2-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• F0533-0139
• N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• SR-01000571285
• N-butyl-1-(2-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• AKOS002099494
• SR-01000571285-1

• Inchi： 1S/C18H22FN3S/c1-2-3-10-20-18(23)22-13-12-21-11-6-9-16(21)17(22)14-7-4-5-8-15(14)19/h4-9,11,17H,2-3,10,12-13H2,1H3,(H,20,23)
• InChI Key： PZVCUWJPLIGWMW-UHFFFAOYSA-N
• SMILES： S=C(NCCCC)N1CCN2C=CC=C2C1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 331.15184705g/mol
• Monoisotopic Mass: 331.15184705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Recent Advances in the Study of N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS: 393824-79-8)

The compound N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS: 393824-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrrolopyrazine scaffold and fluorophenyl moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the N-butyl side chain and the fluorophenyl group could significantly influence the compound's binding affinity to specific protein targets, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as a lead molecule for anti-inflammatory drug development.

Another key area of investigation has been the compound's interaction with kinase enzymes. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide exhibits inhibitory activity against certain tyrosine kinases, which are often implicated in cancer progression. The study reported an IC50 value in the low micromolar range, indicating promising therapeutic potential. Further in vivo studies are currently underway to assess the compound's efficacy and safety profile in animal models.

In addition to its kinase inhibitory properties, the compound has also been explored for its role in modulating neurotransmitter receptors. A recent preprint on bioRxiv (2024) described its affinity for GABA-A receptors, suggesting possible applications in neurological disorders such as anxiety and epilepsy. The study employed electrophysiological recordings and behavioral assays in rodent models, providing preliminary evidence of the compound's central nervous system activity.

Despite these promising findings, challenges remain in the development of N-butyl-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide as a therapeutic agent. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the growing body of research on CAS: 393824-79-8 underscores its versatility as a chemical scaffold with multiple pharmacological applications. Continued investigation into its structure-activity relationships and mechanism of action will be crucial for unlocking its full therapeutic potential. This compound represents a compelling case study in the intersection of chemical biology and drug discovery, offering valuable insights for researchers in the field.